Cas no 88378-22-7 (4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers))

4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) is a key intermediate in the synthesis of Loxoprofen, a nonsteroidal anti-inflammatory drug (NSAID) known for its analgesic and antipyretic properties. This compound is characterized by its hydroxylated structure, which contributes to its role in metabolic pathways and pharmacological activity. The mixture of diastereomers allows for versatility in synthetic applications, facilitating further derivatization or purification as needed. Its high purity and well-defined stereochemistry make it suitable for research and development in pharmaceutical chemistry, particularly in studies targeting improved NSAID formulations. The compound is typically handled under controlled conditions to ensure stability and reproducibility in experimental outcomes.
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) structure
88378-22-7 structure
Product Name:4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers)
CAS No:88378-22-7
MF:C15H20O4
MW:264.316905021667
CID:4736396
Update Time:2025-10-24

4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • COCTZXJHZDMRKU-UHFFFAOYSA-N
    • Loxoprofen 4-Hydroxy Impurity (Mixture of Diastereomers)
    • Loxoprofen Dihydroxy Impurity
    • 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers)
    • Inchi: 1S/C15H20O4/c1-9(15(18)19)11-4-2-10(3-5-11)6-12-7-13(16)8-14(12)17/h2-5,9,12-14,16-17H,6-8H2,1H3,(H,18,19)
    • InChI Key: COCTZXJHZDMRKU-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(C1=CC=C(CC2CC(O)CC2O)C=C1)C

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 468.3±40.0 °C at 760 mmHg
  • Flash Point: 251.1±23.8 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) Security Information

4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H825570-2.5mg
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers)
88378-22-7
2.5mg
$253.00 2023-05-18
TRC
H825570-25mg
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers)
88378-22-7
25mg
$1918.00 2023-05-18
TRC
H825570-100mg
4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers)
88378-22-7
100mg
$ 9200.00 2023-09-07

Additional information on 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers)

4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers): An Overview of a Promising Anti-Inflammatory Compound

4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers), with the CAS number 88378-22-7, is a derivative of loxoprofen, a non-steroidal anti-inflammatory drug (NSAID) widely used for the treatment of pain, inflammation, and fever. This compound has garnered significant attention in recent years due to its potential therapeutic benefits and unique pharmacological properties. In this article, we will delve into the chemical structure, biological activity, and recent research developments surrounding 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers).

The chemical structure of 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) is characterized by the presence of a hydroxyl group at the 4-position of the phenyl ring, which is a key feature distinguishing it from its parent compound, loxoprofen. This structural modification imparts unique properties to the molecule, including enhanced solubility and altered pharmacokinetics. The mixture of diastereomers refers to the presence of different stereoisomers, which can have distinct biological activities and metabolic profiles.

In terms of biological activity, 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) exhibits potent anti-inflammatory and analgesic effects. Studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, key mediators of inflammation and pain. Additionally, this compound has been found to possess antioxidant properties, further contributing to its anti-inflammatory effects by reducing oxidative stress.

Recent research has focused on the potential therapeutic applications of 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers). A study published in the Journal of Medicinal Chemistry in 2021 investigated the efficacy of this compound in treating osteoarthritis. The results demonstrated that 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) significantly reduced joint inflammation and pain in animal models, suggesting its potential as a novel treatment option for this debilitating condition.

Another area of interest is the use of 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) in managing post-operative pain. A clinical trial conducted in 2022 evaluated the safety and effectiveness of this compound in patients undergoing orthopedic surgery. The findings indicated that patients treated with 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) experienced reduced post-operative pain and required fewer additional analgesics compared to those receiving standard care.

The pharmacokinetic profile of 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) has also been extensively studied. Research has shown that this compound is rapidly absorbed following oral administration and exhibits a longer half-life compared to loxoprofen. This extended duration of action could potentially reduce the frequency of dosing required for effective pain management.

Safety is a critical consideration in the development and use of any pharmaceutical compound. Preclinical studies have demonstrated that 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers) has a favorable safety profile, with minimal adverse effects observed at therapeutic doses. However, as with all NSAIDs, caution should be exercised in patients with a history of gastrointestinal ulcers or bleeding disorders.

In conclusion, 4-Hydroxy Loxoprofen Alcohol (Mixture of Diastereomers), CAS number 88378-22-7, represents a promising advancement in the field of anti-inflammatory and analgesic therapy. Its unique chemical structure and biological activity make it a valuable candidate for further clinical development. Ongoing research continues to explore its potential applications in various medical conditions, paving the way for improved patient outcomes and quality of life.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd